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Compound of Interest

Compound Name: Phenol Red

Cat. No.: B144684 Get Quote

Introduction

Phenol red (phenolsulfonphththalein) is a versatile and widely used pH indicator in analytical

chemistry, particularly in acid-base titrations.[1] Its distinct color transition across a specific pH

range makes it a valuable tool for determining the equivalence point in various titration setups.

These application notes provide detailed information and protocols for the effective use of

phenol red in titrations for researchers, scientists, and drug development professionals.

Principle of Operation

Phenol red is a weak acid that exhibits different colors in its protonated (acidic) and

deprotonated (basic) forms.[2] The equilibrium between these two forms is pH-dependent. In

acidic solutions, the equilibrium shifts towards the protonated, yellow form. As the pH increases

and the solution becomes more alkaline, the equilibrium shifts towards the deprotonated, red to

bright pink form.[1] This color change is sharp and easily observable, making it an excellent

visual indicator for the endpoint of a titration.

Suitability for Titration Types

The effectiveness of an indicator is determined by how closely its pH transition range matches

the pH at the equivalence point of the titration. Phenol red is particularly well-suited for the

following types of titrations:
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Strong Acid-Strong Base Titrations: In the titration of a strong acid (e.g., HCl) with a strong

base (e.g., NaOH), the pH at the equivalence point is approximately 7.[3] Phenol red's pH

range of 6.8 to 8.4 comfortably brackets this point, providing a clear and accurate indication

of neutralization.[4][5]

Weak Acid-Strong Base Titrations: When titrating a weak acid (e.g., acetic acid) with a strong

base (e.g., NaOH), the equivalence point occurs at a pH greater than 7 due to the formation

of the conjugate base. Phenol red is a suitable indicator for many such titrations as its

transition range often aligns with the steep portion of the titration curve around the

equivalence point.[3]

Quantitative Data
The following table summarizes the key quantitative properties of phenol red for its application

in titrations.

Property Value Reference

Chemical Name Phenolsulfonphthalein

Molecular Formula C₁₉H₁₄O₅S

Molar Mass 354.38 g/mol

pKa ~7.9 [1][5]

pH Transition Range 6.8 - 8.4 [4][5]

Color in Acidic Solution (pH <

6.8)
Yellow [1]

Color in Transition Range (pH

6.8 - 8.4)
Orange [4]

Color in Alkaline Solution (pH >

8.4)
Red to Bright Pink (Fuchsia) [1]
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pH Scale Phenol Red Color

< 6.8 Yellow

Acidic
Form (HIn)

6.8 - 8.4 OrangeTransition

> 8.4 Red/Pink

Basic
Form (In⁻)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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